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Compound of Interest

Compound Name:
1-tert-butyl-5-(chloromethyl)-1H-

1,2,3,4-tetrazole

CAS No.: 75470-92-7

Cat. No.: B2768498 Get Quote

Document Control: Version 2.0 | Status: Active | Classification: High Potency / Energetic[1]

Executive Summary
This guide supersedes standard vendor Safety Data Sheets (SDS) by integrating operational

field data with regulatory hazard classifications.[1] It focuses specifically on 5-

(Chloromethyl)-1H-tetrazole (CAS: 55408-11-2) and its alkylated derivatives (e.g., 1-methyl-5-

chloromethyl tetrazole).[1]

The Core Threat: CMT intermediates possess a "Dual-Hazard" profile:

Energetic Instability: The high-nitrogen tetrazole ring poses explosion risks, particularly upon

contact with transition metals or during thermal excursions.[1]

Alkylating Potential: The chloromethyl moiety is a reactive electrophile, classifying these

compounds as potential genotoxic impurities (PGIs) and severe skin/eye irritants.

Part 1: Critical Hazard Analysis (The "Why")[1]
Standard SDSs often understate the energetic risks of tetrazoles. As researchers, we must

interpret the structural origin of these hazards to predict behavior.
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The Tetrazole Paradox
The tetrazole ring is aromatic and seemingly stable, but it is endothermic ($ \Delta H_f^\circ > 0

$). The ring contains four nitrogen atoms linked consecutively. Upon thermal or mechanical

initiation, the ring can ring-open to form azido-azomethine tautomers, releasing $ N_2 $ gas

rapidly.[1] This volume expansion drives the explosion hazard.[1]

The Alkylation Vector
The exocyclic chloromethyl group ($ -CH_2Cl $) is a potent alkylating agent.[1] Unlike simple

tetrazoles, CMTs can alkylate DNA bases (guanine/adenine), necessitating containment

strategies equivalent to OEB 3/4 (Occupational Exposure Band) compounds until proven

otherwise.

GHS Classification Matrix
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Hazard Class Category H-Code
Critical
Interpretation

Explosives Div 1.1/1.3 H201/H204

Mass explosion

hazard.[1] Many CMTs

are classified as

"Flammable Solids"

(H228) by vendors to

avoid transport

restrictions, but DSC

data often reveals

explosive

decomposition energy

(>500 J/g).[1]

Acute Toxicity Cat 3/4 H301/H302

Toxic if swallowed.[1]

[2] Systemic toxicity

often involves CNS

depression or

cardiovascular

collapse

(vasodilation).[1]

Skin/Eye Cat 1B/2 H314/H319

Causes severe

burns/irritation.[1][3]

The chloromethyl

group hydrolyzes to

HCl on moist

membranes.[1]

Part 2: Physicochemical Profile & Stability
Data Source: Aggregated from vendor CoAs (Fisher, TCI) and calorimetric studies.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.watsonnoke.com/5-chloromethyl-1h-tetrazole-cas-55408-11-2/
https://www.watsonnoke.com/5-chloromethyl-1h-tetrazole-cas-55408-11-2/
https://www.watsonnoke.com/5-chloromethyl-1h-tetrazole-cas-55408-11-2/
https://www.sigmaaldrich.com/JP/en/sds/aldrich/684341?userType=undefined
https://www.watsonnoke.com/5-chloromethyl-1h-tetrazole-cas-55408-11-2/
https://www.watsonnoke.com/5-chloromethyl-1h-tetrazole-cas-55408-11-2/
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloromethyl-1H-Tetrazole
https://www.watsonnoke.com/5-chloromethyl-1h-tetrazole-cas-55408-11-2/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2768498?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value / Range Operational Implication

Appearance Off-white crystalline powder

Discoloration (yellowing)

indicates autocatalytic

decomposition.[1]

Melting Point 65 – 67 °C

CRITICAL: Do not heat

explicitly. Melting is often

followed immediately by

decomposition.[1]

Decomp. Onset ~130 °C (DSC)

Safety margin is narrow.[1]

Process temperatures must

not exceed 40 °C.

Shock Sensitivity Moderate to High

Increases significantly if trace

metals (Cu, Fe, Zn) are

present.

Solubility
Soluble in DMSO, MeOH,

Water

Hydrolyzes slowly in water to

release HCl and

hydroxymethyl tetrazole.

Part 3: Operational Handling Protocols
The "No-Metal" Rule (Self-Validating Protocol)
Tetrazoles are acidic ($ pK_a \approx 4.5-5.0 $).[1] They react with transition metals to form

Metal Tetrazolates, which are primary explosives (similar to lead azide).

Protocol:

Ban: No stainless steel spatulas or needles.[1]

Replace: Use only PTFE (Teflon), ceramic, or polypropylene tools.

Validation: Swipe test equipment with a magnetic wand before use to ensure no metal

filings are present.[1]
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Safe Charging Workflow
This workflow minimizes static discharge and friction, the two most common ignition sources for

CMTs.

Start: Material Receipt

Visual Inspection
(Crystals/Color)

Yellow/Caked (Reject)

Grounding Check
(Dissipative Mat + Wrist Strap)

Pass

Tool Verification
(Ceramic/Plastic ONLY)

Transfer via 
Antistatic Powder Funnel

No Metal

Blanket with N2/Ar

Click to download full resolution via product page

Figure 1: Safe charging workflow emphasizing material compatibility and static control.

Reaction Safety & Quenching
When synthesizing CMTs (often via Azide + Nitrile), residual hydrazoic acid ($ HN_3 $) is a

risk.[1]
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Reaction Solvent: Avoid chlorinated solvents if possible; use dipolar aprotic solvents

(DMF/DMSO) cautiously as they can accelerate thermal runaway.[1]

Quenching: Do not acidify.[1] Maintain pH > 9 during workup to keep tetrazole deprotonated

(soluble) and prevent $ HN_3 $ evolution.[1]

Part 4: Emergency Response
Fire Fighting (Class D Logic)
Standard ABC extinguishers may be ineffective if the material supplies its own oxygen/nitrogen

for decomposition.

Small Fire: Flood with water.[1] Cooling is the only mechanism to stop the thermal runaway.

Large Fire:Evacuate immediately. Do not fight. Risk of mass explosion (H204).[1]

Prohibited: Do not use Halon or high-pressure streams that can disperse dust (dust

explosion risk).[1]

Spill Neutralization
Goal: Deactivate the alkylating potential and solubilize the explosive solid.

Isolate: Evacuate 15m radius.

PPE: Full Tyvek suit, double nitrile gloves, N95/P100 respirator (or SCBA).

Neutralizing Solution: 10% Aqueous Sodium Hydroxide (NaOH).

Mechanism:[1][2][4][5] Hydrolyzes the chloromethyl group ($ -CH_2Cl \to -CH_2OH $) and

forms the sodium salt of the tetrazole (water-soluble, less shock-sensitive than the free

acid).[1]

Cleanup: Absorb with vermiculite (do not use paper/organic rags).[1]

Part 5: Toxicology & Regulatory Grounding[1][2]
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Genotoxicity Alert: The structure contains a structural alert for mutagenicity (primary alkyl

halide).[1] In the absence of Ames test data, treat as a Mutagenic Impurity.

Acceptable Daily Intake (ADI): Likely < 1.5 µ g/day (TTC threshold for mutagenic impurities)

unless proven otherwise.[1]

Occupational Limit: No official OEL exists.[1][6] Recommended internal limit: < 10 µg/m³ (8h

TWA).[1]

Regulatory Status:

TSCA/REACH: Often not listed on public inventories (R&D Exemption applies).[1]

Transport: UN 1325 (Flammable Solid, Organic) or UN 0407 (Tetrazoles, Explosive)

depending on specific calorimetry data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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